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Compound of Interest

Compound Name: 4-Bromocrotonic acid

Cat. No.: B156263

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Bromocrotonic acid (CAS No. 13991-36-1) is a reactive chemical intermediate widely used
in organic synthesis for the development of pharmaceuticals and other fine chemicals.[1][2]
Structurally, it is a brominated derivative of crotonic acid, featuring a bromine atom and a
double bond that are key to its reactivity.[2] In biological research, (E)-4-Bromocrotonic Acid
acts as a fatty acid blocking agent.[1] It is known to inhibit the enzyme carnitine
acyltransferase, which is involved in the transport and subsequent -oxidation of fatty acids into
mitochondria.[3] This inhibitory action allows for the selective adjustment of long-chain acyl-
CoA and carnitine levels in tissues, making it a valuable tool for metabolic research.[1]

Due to its corrosive nature and reactivity, proper handling and preparation of 4-Bromocrotonic
acid solutions are critical for ensuring experimental accuracy, reproducibility, and laboratory
safety. This document provides a detailed protocol for the preparation, storage, and handling of
a stock solution.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Bromocrotonic acid is presented below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b156263?utm_src=pdf-interest
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.nbinno.com/article/other-organic-chemicals/4-bromocrotonic-acid-chemical-intermediate-organic-synthesis-ho
https://www.nbinno.com/article/other-organic-chemicals/4-bromocrotonic-acid-chemical-intermediate-organic-synthesis-ho
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.biosynth.com/p/FB46446/13991-36-1-4-bromocrotonic-acid-min-98
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference

CAS Number 13991-36-1 (11131141

Molecular Formula C4HsBrO:z [31[5][6]

Molecular Weight 164.99 g/mol [31[6]
White to light yellow powder or

Appearance [5]
crystal

Melting Point 73.0-77.0°C

pKa (Predicted) 413 +0.10 [5]
Soluble in Methanol and

Solubility Water. Sparingly soluble in [11[4115]

Chloroform.

2°C - 8°C, under an inert
Storage Temperature
atmosphere

[11(3][41[5]

Experimental Protocol: Preparation of a 100 mM

Stock Solution

This protocol describes the preparation of a 100 mM stock solution of 4-Bromocrotonic acid

in Dimethyl Sulfoxide (DMSO). The choice of solvent and concentration should be adapted

based on the specific requirements of the downstream application and the solubility of the

compound in the chosen solvent.

3.1 Materials and Equipment

4-Bromocrotonic Acid (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.biosynth.com/p/FB46446/13991-36-1-4-bromocrotonic-acid-min-98
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.biosynth.com/p/FB46446/13991-36-1-4-bromocrotonic-acid-min-98
https://www.guidechem.com/encyclopedia/4-bromocrotonic-acid-dic131063.html
https://www.fishersci.ca/shop/products/4-bromocrotonic-acid-tci-america/p-7119605
https://www.biosynth.com/p/FB46446/13991-36-1-4-bromocrotonic-acid-min-98
https://www.fishersci.ca/shop/products/4-bromocrotonic-acid-tci-america/p-7119605
https://www.guidechem.com/encyclopedia/4-bromocrotonic-acid-dic131063.html
https://www.guidechem.com/encyclopedia/4-bromocrotonic-acid-dic131063.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.guidechem.com/encyclopedia/4-bromocrotonic-acid-dic131063.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1669800.htm
https://www.biosynth.com/p/FB46446/13991-36-1-4-bromocrotonic-acid-min-98
https://www.tcichemicals.com/BE/en/sds/B2298_EU_6N.pdf
https://www.guidechem.com/encyclopedia/4-bromocrotonic-acid-dic131063.html
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.benchchem.com/product/b156263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Weighing paper or boat
o Appropriate-sized conical tube or vial (e.g., 15 mL)
» Vortex mixer and/or sonicator
o Micropipettes
» Sterile, amber (light-protecting) microcentrifuge tubes or cryovials for aliquots
e Syringe and 0.22 pm syringe filter (optional, for sterilization)
o Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves
3.2 Step-by-Step Procedure
e Calculate Required Mass:
o Use the following formula to determine the mass of 4-Bromocrotonic acid needed:
» Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol)
o Example for 10 mL of a 100 mM stock solution:
= Mass (g) = 0.1 mol/L x 0.010 L x 164.99 g/mol = 0.0165 g = 16.5 mg
e Weigh the Compound:
o Tare the analytical balance with a clean weighing boat.

o Carefully weigh the calculated mass (e.g., 16.5 mg) of 4-Bromocrotonic acid powder.
Handle the solid compound inside a chemical fume hood.

 Dissolution:
o Transfer the weighed powder to a 15 mL conical tube.

o Add a portion of the final volume of DMSO (e.g., 8 mL for a final volume of 10 mL).
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o Cap the tube securely and vortex vigorously for 1-2 minutes to dissolve the solid.
o If the compound does not fully dissolve, use a sonicator bath for 5-10 minutes.

o Once fully dissolved, add DMSO to reach the final desired volume (e.g., 10 mL). Vortex
briefly to ensure a homogenous solution.

« Sterilization (Optional):

o

If the stock solution is intended for cell culture experiments, sterile filtration is
recommended.

o

Draw the solution into a sterile syringe.

[¢]

Attach a 0.22 um syringe filter to the syringe.

[e]

Dispense the solution through the filter into a sterile container.
 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile, amber
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at 2°C - 8°C as recommended.[3] Protect from light and air exposure.[4]
Safety Precautions
4-Bromocrotonic acid is a hazardous substance and must be handled with appropriate care.

e Hazard Identification: The compound is corrosive and can cause severe skin burns and eye
damage.[4] It may also be corrosive to metals.[4]

» Handling: Always handle 4-Bromocrotonic acid in a well-ventilated chemical fume hood.[4]
[7] Avoid breathing dust.[4] Prevent contact with skin, eyes, and clothing.[7]
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» Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[4]

o First Aid:

o Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty
of water.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[4]

o Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[4]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.[4]

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Experimental Workflow

The following diagram illustrates the key steps for preparing the 4-Bromocrotonic acid stock
solution.

Caption: Workflow for the preparation of 4-Bromocrotonic acid stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156263#how-to-prepare-4-bromocrotonic-acid-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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